2,2-dimethyl-6-nitro-3,4-dihydro-2H-1,4-benzothiazine

• IUPAC Name: 2,2-dimethyl-6-nitro-3,4-dihydro-1,4-benzothiazine
• InChI: InChI=1S/C10H12N2O2S/c1-10(2)6-11-8-5-7(12(13)14)3-4-9(8)15-10/h3-5,11H,6H2,1-2H3
• InChI Key: NOEANMCVKSTVRY-UHFFFAOYSA-N
• Canonical SMILES: CC1(CNC2=C(S1)C=CC(=C2)[N+](=O)[O-])C
• Molecular Formula: C10H12N2O2S
• Molecular Weight: 224.28 g/mol
• CAS No.: 591221-28-2

Description

“2,2-dimethyl-6-nitro-3,4-dihydro-2H-1,4-benzothiazine” is a chemical compound with the empirical formula C10H12N2O3. It is a solid substance.

Molecular Structure Analysis

The molecular weight of this compound is 208.21. Its SMILES string is CC1(C)CNC2=CC(N+=O)=CC=C2O1, which provides a textual representation of its molecular structure.

Scientific Research Applications

Antihypertensive Activity

A study investigated novel derivatives, including 2,2-dimethyl-6-nitro-3,4-dihydro-2H-1,4-benzothiazine, for their antihypertensive activity. This research highlighted the compound's potential in lowering blood pressure, comparing it to known antihypertensives like hydralazine and nifedipine (Evans et al., 1983).

Pharmacological Effects

Another study synthesized and evaluated N-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-yl)-4H-1,2,4-benzothiadiazine-3-carboxamides 1,1-dioxides. These compounds were tested for their effects on rat uterus, aortic rings, and pancreatic β-cells. Some derivatives exhibited strong myorelaxant activity, suggesting their potential in targeting specific muscle tissues (Khelili et al., 2012).

Anti-inflammatory Activity

Research on the oxidation of certain 2H-1,4-benzothiazine derivatives, including those structurally related to this compound, revealed anti-inflammatory properties. This highlights its potential in developing anti-inflammatory drugs (Turk et al., 1977).

Antimicrobial Applications

A series of novel 1,4-benzothiazine derivatives demonstrated antimicrobial properties. While not directly using this compound, this research shows the broader antimicrobial potential of benzothiazine compounds (Dabholkar & Gavande, 2016).

Synthesis and Combinatorial Chemistry

An extensive study on the liquid-phase parallel synthesis of combinatorial libraries of substituted 6-carbamoyl-3,4-dihydro-2H-benzo[1,4]thiazines explored the versatile chemical synthesis routes. These methodologies provide insights into the efficient synthesis of related compounds, including this compound (Trifilenkov et al., 2006).

Safety and Hazards

The compound is classified as Acute Tox. 3 Oral, indicating it may be toxic if swallowed. The safety pictogram GHS06 (Skull and Crossbones) is associated with it, indicating it can be fatal or cause serious health hazards. Precautionary statements include P301 + P310, which advise to call a poison center or doctor if swallowed.

Mechanism of Action

Target of Action

Similar compounds such as 1,2,4-benzothiadiazine-1,1-dioxide derivatives have been reported to exhibit a wide range of pharmacological activities, suggesting they may interact with multiple targets .

Mode of Action

It’s worth noting that compounds with similar structures, such as cromakalim, have been shown to exert their effects through cell membrane hyperpolarization and affinity towards potassium channels .

Biochemical Pathways

The change from the spiropyran (sp) form to the merocyanine (mc) form upon uv-light exposure has been observed , which suggests that it may be involved in photoresponsive biochemical pathways.

Result of Action

The photoisomerization from the sp to mc form suggests that it may have potential applications in optical data storage .

Action Environment

The action of this compound can be influenced by environmental factors such as light exposure. For instance, the transition from the SP to MC form is triggered by UV-light exposure . Furthermore, it is recommended to store this compound in a dark place at room temperature , indicating that light and temperature can affect its stability.